Cas no 2368860-32-4 (4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde)

• Product Name: 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde
• CAS No: 2368860-32-4
• MF: C₂₆H₁₆N₂O₂
• MW: 388.417446136475
• CID: 5735906
• PubChem ID: 168443680
• Update Time: 2025-10-05

4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2368860-32-4
• 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde
• G75222

• Inchi： 1S/C26H16N2O2/c29-15-17-1-5-19(6-2-17)23-11-21-9-10-22-12-24(14-28-26(22)25(21)27-13-23)20-7-3-18(16-30)4-8-20/h1-16H
• InChI Key： AOFZLURFUJSCCT-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1=CN=C2C(C=CC3=CC(=CN=C23)C2C=CC(C=O)=CC=2)=C1

Computed Properties

• Exact Mass: 388.121177757g/mol
• Monoisotopic Mass: 388.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.9Ų

Additional information on 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde

4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde

The compound 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde (CAS No. 2368860-32-4) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the rigid framework of 1,10-phenanthroline with two aldehyde groups at the 4 and 4' positions. The phenanthroline moiety provides a planar and conjugated system, which is essential for its electronic properties and reactivity.

Recent studies have highlighted the potential of 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde in the development of advanced materials for optoelectronic devices. Researchers have demonstrated that this compound can serve as a building block for constructing self-assembled monolayers (SAMs) with tailored electronic properties. These SAMs have shown promise in enhancing the performance of organic solar cells by improving charge transport and reducing recombination losses. The ability of this compound to form stable SAMs is attributed to its extended conjugation and strong intermolecular interactions.

In addition to its role in materials science, 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde has also been explored for its potential in catalysis. A recent study published in *Nature Chemistry* revealed that this compound can act as a ligand in metalloporphyrin catalysts for the selective oxidation of alcohols. The unique electronic structure of the phenanthroline backbone facilitates efficient electron transfer between the metal center and the substrate, making it a valuable component in asymmetric catalysis.

The synthesis of 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde typically involves a multi-step process that begins with the preparation of phenanthroline derivatives. One common approach is the condensation reaction between o-benzoic acid derivatives and aldehydes under specific conditions to form the desired dibenzaldehyde structure. This synthesis pathway has been optimized in recent years to improve yield and purity.

Another area where this compound has shown significant potential is in biochemistry. Scientists have investigated its ability to coordinate with metal ions such as copper(II) and iron(III). These metal complexes exhibit strong fluorescence properties under UV light, making them promising candidates for use as sensors in biological systems. For instance, a study published in *Analytical Chemistry* demonstrated that copper complexes of 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde can selectively detect nitric oxide (NO), a critical signaling molecule in biological processes.

The versatility of 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde extends to its applications in polymer chemistry. Researchers have successfully incorporated this compound into polymeric materials to create stimuli-responsive polymers. These polymers exhibit reversible changes in their physical properties (e.g., solubility or mechanical strength) in response to external stimuli such as temperature or pH changes. Such materials hold great potential for use in drug delivery systems and smart packaging technologies.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4,4'-(1,10-Phenanthroline-3,8-diyl)dibenzaldehyde. Density functional theory (DFT) calculations have revealed that the molecule's extended conjugation leads to low-energy charge transfer transitions, which are responsible for its strong absorption bands in the visible region of the spectrum. This understanding has facilitated the design of new compounds with tailored optical properties.

In conclusion, CAS No. 2368860-32-4, also known as 4', is a versatile and highly functional molecule with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials while also exhibiting promising properties in catalysis and biochemistry. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.